BGT1-IN-9

• CAS No.: 185444-92-2
• Product Name: BGT1-IN-9
• Molecular Formula: C5H10ClN3O2
• Molecular Weight: 179.6
• IUPAC Name: 2-amino-1,4,5,6-tetrahydropyrimidine-5-carboxylic acid;hydrochloride
• Standard InChI: InChI=1S/C5H9N3O2.ClH/c6-5-7-1-3(2-8-5)4(9)10;/h3H,1-2H2,(H,9,10)(H3,6,7,8);1H
• Standard InChIKey: QXGIRCVGFLZIDS-UHFFFAOYSA-N
• SMILES: C1C(CN=C(N1)N)C(=O)O.Cl
• Appearance: Solid powder
• Description: BGT1-IN-9 is the first small-molecule substrate identified with high selectivity for BGT1 over the three other GAT subtypes. It also acts as a M1 muscarinic agonist.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: BGT1-IN-9; BGT1 IN 9; BGT1IN9; BGT1-inhibitor-9; BGT1 inhibitor 9
• Reference: 1: Al-Khawaja A, Haugaard AS, Marek A, Löffler R, Thiesen L, Santiveri M, Damgaard M, Bundgaard C, Frølund B, Wellendorph P. Pharmacological Characterization of [(3)H]ATPCA as a Substrate for Studying the Functional Role of the Betaine/GABA Transporter 1 and the Creatine Transporter. ACS Chem Neurosci. 2018 Mar 21;9(3):545-554. doi: 10.1021/acschemneuro.7b00351. Epub 2017 Nov 22. PubMed PMID: 29131576.; 2: Al-Khawaja A, Petersen JG, Damgaard M, Jensen MH, Vogensen SB, Lie ME, Kragholm B, Bräuner-Osborne H, Clausen RP, Frølund B, Wellendorph P. Pharmacological identification of a guanidine-containing β-alanine analogue with low micromolar potency and selectivity for the betaine/GABA transporter 1 (BGT1). Neurochem Res. 2014 Oct;39(10):1988-96. doi: 10.1007/s11064-014-1336-9. Epub 2014 May 23. PubMed PMID: 24852577.; 3: Suñol C, Babot Z, Cristòfol R, Sonnewald U, Waagepetersen HS, Schousboe A. A possible role of the non-GAT1 GABA transporters in transfer of GABA from GABAergic to glutamatergic neurons in mouse cerebellar neuronal cultures. Neurochem Res. 2010 Sep;35(9):1384-90. doi: 10.1007/s11064-010-0196-1. Epub 2010 May 30. PubMed PMID: 20512624.; 4: Moeckel GW, Zhang L, Fogo AB, Hao CM, Pozzi A, Breyer MD. COX2 activity promotes organic osmolyte accumulation and adaptation of renal medullary interstitial cells to hypertonic stress. J Biol Chem. 2003 May 23;278(21):19352-7. Epub 2003 Mar 9. PubMed PMID: 12637551.
• PubChem Compound: 121553767
• Last Modified: Dec 19 2021